Cas no 499157-80-1 (2H-Pyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-)

2H-Pyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-, is a tetrahydro-2H-pyran derivative featuring a 3,5-dimethylphenyl substituent at the 4-position. This compound is of interest in synthetic organic chemistry due to its structural framework, which serves as a versatile intermediate for the development of pharmaceuticals, agrochemicals, and fine chemicals. The presence of the hydroxyl group enhances its reactivity, enabling further functionalization, while the tetrahydro-2H-pyran core contributes to stability and solubility in various organic solvents. Its well-defined stereochemistry and purity make it suitable for applications requiring precise molecular control, such as asymmetric synthesis and catalyst design. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in research and industrial settings.

2H-Pyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- structure

499157-80-1 structure

Product Name:2H-Pyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-

CAS No:499157-80-1

MF:C₁₃H₁₈O₂

MW:206.280824184418

MDL:MFCD11849470

CID:1552559

Update Time:2025-10-29

2H-Pyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-
- 4-(3,5-DIMETHYLPHENYL)-TETRAHYDRO-2H-PYRAN-4-OL
- MDL： MFCD11849470
- Inchi： 1S/C13H18O2/c1-10-7-11(2)9-12(8-10)13(14)3-5-15-6-4-13/h7-9,14H,3-6H2,1-2H3
- InChI Key： AOFZTLAQESEUAX-UHFFFAOYSA-N
- SMILES： C1OCCC(C2=CC(C)=CC(C)=C2)(O)C1

Computed Properties

Exact Mass: 206.13074

Experimental Properties

PSA: 29.46

2H-Pyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB557532-1g	4-(3,5-Dimethylphenyl)oxan-4-ol; .	499157-80-1	1g	€586.00	2025-02-27
abcr	AB557532-500mg	4-(3,5-Dimethylphenyl)oxan-4-ol; .	499157-80-1	500mg	€434.30	2025-02-27
abcr	AB557532-250mg	4-(3,5-Dimethylphenyl)oxan-4-ol; .	499157-80-1	250mg	€318.90	2025-02-27
abcr	AB557532-5g	4-(3,5-Dimethylphenyl)oxan-4-ol; .	499157-80-1	5g	€1957.00	2025-02-27

2H-Pyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on 2H-Pyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-

Comprehensive Overview of 2H-Pyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- (CAS No. 499157-80-1)

2H-Pyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- (CAS No. 499157-80-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique tetrahydro-2H-pyran core and 3,5-dimethylphenyl substituent, exhibits versatile chemical properties. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel small-molecule inhibitors and bioactive intermediates.

The structural motif of 2H-Pyran-4-ol derivatives is pivotal in modern synthetic chemistry due to their role as scaffolds for heterocyclic compounds. With the growing demand for sustainable synthesis methods, this compound aligns with trends in green chemistry and atom-efficient reactions. Its lipophilic nature and hydrogen-bonding capacity make it a candidate for optimizing drug bioavailability, a hot topic in medicinal chemistry forums and AI-driven research queries.

Analytical studies of CAS No. 499157-80-1 reveal promising structure-activity relationships (SAR), especially in modulating enzyme targets. Recent publications highlight its utility in fragment-based drug design (FBDD), addressing frequent search engine queries like "pyran derivatives in drug development." The 3,5-dimethylphenyl moiety enhances π-stacking interactions, a feature often discussed in computational chemistry circles.

From an industrial perspective, 4-(3,5-dimethylphenyl)tetrahydro-2H-pyran-4-ol is synthesized via catalytic hydrogenation or acid-mediated cyclization, methods frequently searched by organic chemists. Its stability under physiological pH conditions makes it suitable for high-throughput screening (HTS) applications. Notably, patents involving this compound emphasize its role in crop protection formulations, resonating with agro-industry trends.

Quality control protocols for CAS No. 499157-80-1 typically employ HPLC-UV and LC-MS, addressing lab technicians' common questions about purity validation. The compound’s logP value and solubility profile are critical parameters for formulators, as evidenced by rising searches for "pyran solubility in DMSO." Regulatory databases classify it as non-hazardous, aligning with REACH compliance standards.

Emerging studies suggest potential applications of 2H-Pyran-4-ol derivatives in material science, particularly as photoactive components in OLEDs. This interdisciplinary relevance answers niche queries like "aromatic pyrans in optoelectronics." The compound’s crystallographic data (CCDC entries) further supports its use in X-ray diffraction studies, a trending topic in structural chemistry.

In conclusion, 2H-Pyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- represents a multifaceted chemical entity bridging pharmaceutical innovation and industrial applications. Its synthetic accessibility and diverse reactivity ensure continued relevance in peer-reviewed journals and AI-curated research platforms.